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Compound of Interest

Compound Name: Octyl acrylate

Cat. No.: B1346639

This technical guide provides an in-depth overview of the core physical properties of octyl
acrylate monomer, with a specific focus on its boiling point and density. The information is
intended for researchers, scientists, and professionals in drug development and polymer
chemistry who utilize this monomer in their work. This document summarizes key quantitative
data, outlines experimental methodologies for their determination, and presents a logical
diagram of the isomers discussed.

Core Physical Properties: Boiling Point and Density

Octyl acrylate is a versatile monomer used in the synthesis of a wide range of polymers. Its
physical properties, particularly its boiling point and density, are critical parameters for process
design, reaction control, and material characterization. Octyl acrylate exists in several
isomeric forms, with n-octyl acrylate, iso-octyl acrylate, and 2-octyl acrylate being of
significant commercial and research interest. The physical properties of these isomers can
vary, influencing the characteristics of the resulting polymers.

Data Summary

The boiling point and density of various octyl acrylate isomers are summarized in the table
below. It is important to note that the boiling point is highly dependent on pressure.
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Isomer CAS Number Boiling Point Density
229 °C at 760
n-Octyl Acrylate 2499-59-4 0.876 g/cm?3[2][3]
mmHg[1]
~220 °C[4][5] 0.883 g/cm?3[1]
Specific Gravity
57 °C at 0.05 mmHg
(20/20): 0.88
iso-Octyl Acrylate 29590-42-9 125 °C[6] 0.88 g/cm?3[6]
227.7 °C at 760
2-Octyl Acrylate 42928-85-8 0.8754 g/cm?3[8]
mmHg[7]
79 °C at 5.4 Torr[8] 0.881 g/cm?3[7]

Experimental Protocols

The accurate determination of boiling point and density is crucial for the quality control and
application of octyl acrylate monomer. Standardized experimental protocols are employed to
ensure reliable and reproducible results.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a substance like octyl acrylate, which can have a high boiling point at
atmospheric pressure, methods involving reduced pressure (vacuum distillation) are often
employed to prevent thermal decomposition.

Methodology:

A common laboratory method for determining the boiling point, especially at reduced pressure,
involves the use of a distillation apparatus.

o Apparatus Setup: A round-bottom flask containing the octyl acrylate monomer is connected
to a distillation head, a condenser, and a receiving flask. A thermometer is placed in the
distillation head with the bulb positioned just below the side arm leading to the condenser to
accurately measure the temperature of the vapor. For reduced pressure measurements, a
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vacuum pump is connected to the system via a vacuum adapter, and a manometer is
included to monitor the pressure.

e Procedure:

o The octyl acrylate sample is placed in the round-bottom flask along with boiling chips to
ensure smooth boiling.

o The system is sealed, and if applicable, the pressure is reduced to the desired level using
the vacuum pump.

o The flask is heated gently.

o The temperature is recorded when the liquid is boiling steadily and the vapor condensate
is dripping from the condenser into the receiving flask at a constant rate. This temperature
is the boiling point at the recorded pressure.

Determination of Density

Density is the mass of a substance per unit volume. It is an important physical property that can
be used to identify a substance and assess its purity.

Methodology:

The density of liquid monomers like octyl acrylate is typically determined using a pycnometer
or a digital density meter.

e Using a Pycnometer:

o Calibration: The empty pycnometer is weighed. It is then filled with a reference substance
of known density (e.g., deionized water) at a specific temperature, and weighed again. The
volume of the pycnometer can then be calculated.

o Measurement: The pycnometer is emptied, dried, and filled with the octyl acrylate
monomer at the same temperature. It is then weighed.

o Calculation: The density of the octyl acrylate is calculated by dividing the mass of the
monomer by the volume of the pycnometer.
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e Using a Digital Density Meter:

o Principle: A digital density meter measures the oscillation frequency of a U-shaped tube
filled with the sample. The frequency of oscillation is related to the density of the sample.

o Procedure: The instrument is calibrated with air and a reference substance of known
density. The octyl acrylate sample is then injected into the measurement cell, and the
instrument directly provides a temperature-compensated density reading.

Logical Relationships of Octyl Acrylate Isomers

The following diagram illustrates the relationship between the different isomers of octyl
acrylate for which physical property data has been provided.
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Physical Properties
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Caption: Isomers of Octyl Acrylate and their Physical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acrylate Monomer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346639#physical-properties-of-octyl-acrylate-
monomer-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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